Cas no 2171885-05-3 (1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2171885-05-3
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 6292384
• PubChem ID: 165807457
• Update Time: 2025-05-27

1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid
• 1-(3-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2171885-05-3
• EN300-1450425

• Inchi： 1S/C16H20BrNO4/c1-15(2,3)22-14(21)18-12-8-16(9-12,13(19)20)10-5-4-6-11(17)7-10/h4-7,12H,8-9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： ONLKWAIJKMSZAC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid

1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid: A Comprehensive Overview

1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2171885-05-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid is composed of a cyclobutane ring with a bromophenyl substituent and a tert-butoxycarbonyl (Boc) protected amino group. The presence of the bromophenyl moiety imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The Boc protecting group ensures the stability of the amino functionality during synthetic manipulations, making it an ideal intermediate for further derivatization.

The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point and other physical properties have been well-characterized, providing valuable data for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid can be achieved through several synthetic routes. One common approach involves the reaction of 3-bromobenzaldehyde with tert-butyl carbamate to form an intermediate imine, which is then cyclized to form the cyclobutane ring. Subsequent oxidation steps yield the final carboxylic acid product. This method offers high yields and excellent purity, making it suitable for large-scale production.

Another synthetic strategy involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between bromobenzene derivatives and cyclobutane precursors have been reported to produce the desired compound efficiently. These methods are particularly advantageous due to their mild reaction conditions and operational simplicity.

Biological Activity and Applications

1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid has demonstrated promising antiproliferative activity against various cancer cell lines. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer drugs.

Current Research Trends

The ongoing research on 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the modification of the bromophenyl substituent to enhance selectivity and reduce off-target effects. Computational studies using molecular docking simulations have identified several promising derivatives with improved binding affinities to specific protein targets.

Another active area of research involves the investigation of combination therapies involving this compound. Studies have shown that when used in conjunction with other anticancer agents, such as chemotherapy drugs or immunotherapies, 1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid can synergistically enhance treatment efficacy while minimizing toxicity.

Conclusion

1-(3-bromophenyl)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2171885-05-3) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, paving the way for innovative treatments in various disease areas.